3-[(1H-benzimidazol-2-ylmethyl)thio]-1-(3-methylphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(1H-benzimidazol-2-ylmethylsulfanyl)-1-(3-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H17N3O2S/c1-12-5-4-6-13(9-12)22-18(23)10-16(19(22)24)25-11-17-20-14-7-2-3-8-15(14)21-17/h2-9,16H,10-11H2,1H3,(H,20,21)
• InChI Key: PAJSKNLMIHXFQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)CC(C2=O)SCC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

The compound “3-[(1H-benzimidazol-2-ylmethyl)thio]-1-(3-methylphenyl)-2,5-pyrrolidinedione” is a benzimidazole derivative. Benzimidazoles are one of the important heterocyclic templates for the intensive investigation in chemical sciences due to their well-known applications and interesting biological activity profile.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the preparation of 2-(4-((1H-benzo[d]imidazol-2-yl)thio)-benzylidene)-hydrazine-1-carbothioamide was described in two steps. In the first step, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde in high yield.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been studied using various spectroscopic techniques. Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of similar compounds, as well as effects of solvents, have been investigated.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzimidazole derivatives typically involve nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives have been studied. They are typically white or colorless solids that are highly soluble in water and other polar solvents.